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Compound of Interest

Compound Name: (Dibutylamino)acetonitrile

Cat. No.: B101715

Disclaimer: No specific Safety Data Sheet (SDS) for (Dibutylamino)acetonitrile could be
located. The following information is a technical guide compiled from data on the related
compound Acetonitrile and general safety principles for handling nitrile compounds in a
laboratory setting. Researchers, scientists, and drug development professionals should treat
(Dibutylamino)acetonitrile with extreme caution and handle it as a potentially hazardous
substance.

Introduction

(Dibutylamino)acetonitrile is a chemical compound that requires careful handling due to its
chemical structure, which includes a nitrile group. Nitrile compounds can be toxic and may be
flammable. This guide provides a summary of the available data on
(Dibutylamino)acetonitrile and its close analog, Acetonitrile, to inform safe laboratory
practices. All personnel should be thoroughly trained in handling hazardous chemicals and
have access to appropriate personal protective equipment (PPE) and engineering controls.

Physicochemical and Toxicological Data

The following tables summarize the known physical and chemical properties of
(Dibutylamino)acetonitrile and the toxicological data for Acetonitrile, which should be
considered as a potential indicator of the hazards associated with (Dibutylamino)acetonitrile.

Table 1: Physical and Chemical Properties of (Dibutylamino)acetonitrile and Acetonitrile
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Property (Dibutylamino)acetonitrile Acetonitrile

CAS Number 18071-38-0[1] 75-05-8[2]

Molecular Formula C10H20N2 CH3CN

Molecular Weight 168.28 g/mol 41.05 g/mol [2]

Boiling Point 85 °C @ 9 mm HgJ3] 81.6 °C[4]

Density 0.891 g/mL at 25 °CJ[3] 0.7822 g/mL at 20 °C[4]

Refractive Index

n20/D 1.434][3]

1.3441 at 20 °C[4]

Flash Point

Not available

6 °C (42 °F)[2][4]

Solubility in Water

Not available

Miscible[4]

Table 2: Toxicological Data for Acetonitrile (as a proxy for (Dibutylamino)acetonitrile)

Hazard

Data for Acetonitrile

Acute Oral Toxicity

Category 4: Harmful if swallowed.

Acute Dermal Toxicity

Category 4: Harmful in contact with skin.

Acute Inhalation Toxicity

Category 4: Harmful if inhaled.

Eye Irritation

Category 2A: Causes serious eye irritation.

Routes of Exposure

Inhalation, Dermal, Ingestion, Ocular.

Signs and Symptoms of Exposure

Irritation of mucous membranes, headaches,
numbness, tremors, flushing of the face, chest
tightness, nausea, vomiting, weakness,
shortness of breath.[2][5] In severe cases,
cyanide poisoning can occur, leading to

convulsions and death.[6]

Carcinogenicity

No evidence of carcinogenicity in animal
studies. Not classifiable as to human
carcinogenicity (Group D) by EPA.[2]
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Safe Handling and Experimental Workflow

The following diagram outlines the logical workflow for safely handling
(Dibutylamino)acetonitrile in a laboratory setting. This workflow emphasizes a proactive
approach to safety, from initial planning to emergency response.
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Caption: Logical workflow for the safe handling of (Dibutylamino)acetonitrile.
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Detailed Experimental Protocols and Handling
Precautions

o Ventilation: Always handle (Dibutylamino)acetonitrile in a properly functioning chemical
fume hood to minimize inhalation exposure.

Ignition Sources: Keep the handling area free of open flames, hot surfaces, and sparks, as
the related compound Acetonitrile is highly flammable. Use explosion-proof electrical and
ventilating equipment.

Static Discharge: Ground and bond containers and receiving equipment to prevent static
discharge, which can be an ignition source.

Eye Wash and Safety Shower: Ensure that a safety shower and eyewash station are readily
accessible in the immediate work area.

Gloves: Wear appropriate chemical-resistant gloves. Nitrile gloves may be suitable for
incidental contact, but compatibility should be verified. Change gloves immediately if
contaminated.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in
addition to goggles when there is a risk of splashing.

Skin and Body Protection: A flame-retardant lab coat should be worn. Ensure that skin is not
exposed.

Respiratory Protection: If there is a risk of exceeding exposure limits or if vapors/aerosols
are generated, a NIOSH-approved respirator with appropriate cartridges should be used.

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after
handling the chemical.

Dispensing: Use non-sparking tools when handling the container.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
heat and ignition sources.[7]
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 Inhalation: If inhaled, move the person to fresh air. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with plenty of water.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

o Spills: In case of a spill, evacuate the area and ensure adequate ventilation. Remove all
sources of ignition.[8] Absorb the spill with an inert, non-combustible material such as sand
or vermiculite and place it in a sealed container for disposal.[5][8]

o Fire: For small fires, use a dry chemical, carbon dioxide, or alcohol-resistant foam
extinguisher. For large fires, water spray may be used to cool containers, but it may be
ineffective at extinguishing the fire.[5][9]

Dispose of (Dibutylamino)acetonitrile and any contaminated materials as hazardous waste in
accordance with all local, state, and federal regulations. Do not dispose of it down the drain.

Conclusion

While a specific Safety Data Sheet for (Dibutylamino)acetonitrile is not readily available, the
information on the related compound Acetonitrile and general principles of handling nitrile
compounds provide a strong basis for safe laboratory practices. Researchers, scientists, and
drug development professionals must handle this compound with the utmost care, utilizing
appropriate engineering controls and personal protective equipment at all times. A thorough
risk assessment should be conducted before any new experimental protocol involving
(Dibutylamino)acetonitrile is initiated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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